![molecular formula C27H30N2O B3851160 1-[4-(benzyloxy)benzyl]-4-(3-phenyl-2-propen-1-yl)piperazine](/img/structure/B3851160.png)
1-[4-(benzyloxy)benzyl]-4-(3-phenyl-2-propen-1-yl)piperazine
Overview
Description
1-[4-(benzyloxy)benzyl]-4-(3-phenyl-2-propen-1-yl)piperazine, also known as R(+)-UH-232, is a piperazine derivative that has been studied for its potential therapeutic effects. This compound has been found to have an affinity for serotonin receptors, which are involved in regulating mood, appetite, and other physiological functions.
Scientific Research Applications
R(+)-UH-232 has been studied for its potential therapeutic effects in several areas, including depression, anxiety, and addiction. In animal studies, R(+)-UH-232 has been found to have antidepressant-like effects and to reduce anxiety-like behavior. R(+)-UH-232 has also been shown to reduce cocaine self-administration in rats, suggesting that it may have potential as a treatment for addiction.
Mechanism of Action
The mechanism of action of R(+)-UH-232 is not fully understood, but it is believed to involve the modulation of serotonin receptors. Specifically, R(+)-UH-232 has been found to have an affinity for 5-HT1A and 5-HT2A receptors, which are involved in regulating mood and anxiety. R(+)-UH-232 may also affect other neurotransmitter systems, such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
R(+)-UH-232 has been found to have several biochemical and physiological effects in animal studies. These effects include the modulation of serotonin and dopamine levels in the brain, as well as changes in gene expression and protein levels. R(+)-UH-232 has also been found to have anti-inflammatory effects and to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using R(+)-UH-232 in lab experiments is its specificity for serotonin receptors, which allows researchers to study the effects of serotonin modulation in a controlled manner. However, one limitation of using R(+)-UH-232 is its relatively low potency, which may require higher doses to achieve desired effects. Additionally, R(+)-UH-232 has not been extensively studied in humans, so its safety and efficacy are not well-established.
Future Directions
There are several future directions for research on R(+)-UH-232. One area of interest is its potential as a treatment for depression and anxiety disorders, which are major public health concerns. Another area of interest is its potential as a treatment for addiction, which is a growing problem worldwide. Researchers may also investigate the mechanisms of action of R(+)-UH-232 in more detail, as well as its effects on other neurotransmitter systems and physiological processes. Finally, future research may focus on improving the potency and safety of R(+)-UH-232, as well as developing more effective delivery methods.
properties
IUPAC Name |
1-[(4-phenylmethoxyphenyl)methyl]-4-[(E)-3-phenylprop-2-enyl]piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H30N2O/c1-3-8-24(9-4-1)12-7-17-28-18-20-29(21-19-28)22-25-13-15-27(16-14-25)30-23-26-10-5-2-6-11-26/h1-16H,17-23H2/b12-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANMCKKHPKMNDQU-KPKJPENVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC=CC2=CC=CC=C2)CC3=CC=C(C=C3)OCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C/C=C/C2=CC=CC=C2)CC3=CC=C(C=C3)OCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.